Cas no 267880-80-8 (3-(4-chloro-3-fluorophenyl)-3-oxopropanenitrile)

• Product Name: 3-(4-chloro-3-fluorophenyl)-3-oxopropanenitrile
• CAS No: 267880-80-8
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• CID: 841572
• PubChem ID: 55264162
• Update Time: 2025-09-23

3-(4-chloro-3-fluorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANENITRILE, 4-CHLORO-3-FLUORO-B-OXO-
• 3-(4-chloro-3-fluorophenyl)-3-oxopropanenitrile
• Benzenepropanenitrile, 4-chloro-3-fluoro-beta-oxo-

• Inchi： 1S/C9H5ClFNO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3H2
• InChI Key： XGQSPQDQOKUKRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CC#N)=O)=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 40.9